(-)-1-(3-Fluorophenyl)-2-pyrrolidinemethanamine fumarate

• CAS RN: 142469-91-8
• Molecular Formula: C14H24BNO2.ClH
• Molecular Weight: 310.32 g/mol
• IUPAC Name: (E)-but-2-enedioic acid;[1-(3-fluorophenyl)pyrrolidin-2-yl]methanamine
• InChI: InChI=1S/C11H15FN2.C4H4O4/c12-9-3-1-4-10(7-9)14-6-2-5-11(14)8-13;5-3(6)1-2-4(7)8/h1,3-4,7,11H,2,5-6,8,13H2;1-2H,(H,5,6)(H,7,8)/b;2-1+
• InChI Key: XDHNJJZJPNFFSU-WLHGVMLRSA-N
• Isomeric SMILES: C1CC(N(C1)C2=CC(=CC=C2)F)CN.C(=C/C(=O)O)\C(=O)O
• SMILES: C1CC(N(C1)C2=CC(=CC=C2)F)CN.C(=CC(=O)O)C(=O)O
• synonyms: (-)-1-(3-Fluorophenyl)-2-pyrrolidinemethanamine fumarate

Description

(-)-1-(3-Fluorophenyl)-2-pyrrolidinemethanamine fumarate, also known as Fluorophenyl-Pyrrolidin-2-yl-Methanamine, is a synthetic compound that belongs to the class of psychoactive drugs. It is a potent and selective inhibitor of the norepinephrine transporter (NET) and is being studied for its potential use in treating various neuropsychiatric disorders.

Mechanism of Action

(-)-1-(3-(-)-1-(3-Fluorophenyl)-2-pyrrolidinemethanamine fumarate)-2-pyrrolidinemethanamine fumarate is a potent and selective inhibitor of the norepinephrine transporter (NET). It works by blocking the reuptake of norepinephrine, a neurotransmitter that plays a key role in regulating mood, attention, and arousal. By blocking the reuptake of norepinephrine, (-)-1-(3-(-)-1-(3-Fluorophenyl)-2-pyrrolidinemethanamine fumarate)-2-pyrrolidinemethanamine fumarate increases the levels of norepinephrine in the brain, leading to improved mood, attention, and arousal.
Biochemical and Physiological Effects:
(-)-1-(3-(-)-1-(3-Fluorophenyl)-2-pyrrolidinemethanamine fumarate)-2-pyrrolidinemethanamine fumarate has been shown to increase the levels of norepinephrine in the brain, leading to improved mood, attention, and arousal. It has also been shown to increase the levels of dopamine in the brain, which plays a key role in reward-motivated behavior. (-)-1-(3-(-)-1-(3-Fluorophenyl)-2-pyrrolidinemethanamine fumarate)-2-pyrrolidinemethanamine fumarate has also been shown to increase heart rate and blood pressure, which are common physiological effects of norepinephrine reuptake inhibitors.

Advantages and Limitations for Lab Experiments

The advantages of using (-)-1-(3-(-)-1-(3-Fluorophenyl)-2-pyrrolidinemethanamine fumarate)-2-pyrrolidinemethanamine fumarate in lab experiments include its potency and selectivity as a norepinephrine transporter inhibitor, which allows for precise manipulation of norepinephrine levels in the brain. However, the limitations include its potential for abuse and addiction, as well as its potential for adverse side effects such as increased heart rate and blood pressure.

Future Directions

For research on (-)-1-(3-(-)-1-(3-(-)-1-(3-Fluorophenyl)-2-pyrrolidinemethanamine fumarate)-2-pyrrolidinemethanamine fumarate)-2-pyrrolidinemethanamine fumarate include further investigation of its potential use in treating neuropsychiatric disorders such as ADHD, depression, and anxiety. It is also important to study its potential use in treating substance use disorders such as cocaine and methamphetamine addiction. Additionally, further research is needed to understand the long-term effects of (-)-1-(3-(-)-1-(3-(-)-1-(3-Fluorophenyl)-2-pyrrolidinemethanamine fumarate)-2-pyrrolidinemethanamine fumarate)-2-pyrrolidinemethanamine fumarate on the brain and body, as well as its potential for abuse and addiction.

Synthesis Methods

(-)-1-(3-(-)-1-(3-Fluorophenyl)-2-pyrrolidinemethanamine fumarate)-2-pyrrolidinemethanamine fumarate is synthesized through a multi-step process. The first step involves the reaction of 3-fluorophenylacetonitrile with lithium aluminum hydride to form 3-fluorophenylethylamine. This is then reacted with pyrrolidine in the presence of a catalyst to form (-)-1-(3-(-)-1-(3-Fluorophenyl)-2-pyrrolidinemethanamine fumarate)-2-pyrrolidinemethanamine. The final step involves the reaction of (-)-1-(3-(-)-1-(3-Fluorophenyl)-2-pyrrolidinemethanamine fumarate)-2-pyrrolidinemethanamine with fumaric acid to form (-)-1-(3-(-)-1-(3-Fluorophenyl)-2-pyrrolidinemethanamine fumarate)-2-pyrrolidinemethanamine fumarate.

Scientific Research Applications

(-)-1-(3-(-)-1-(3-Fluorophenyl)-2-pyrrolidinemethanamine fumarate)-2-pyrrolidinemethanamine fumarate has been studied for its potential use in treating various neuropsychiatric disorders such as attention deficit hyperactivity disorder (ADHD), depression, and anxiety. It has also been studied for its potential use in treating substance use disorders such as cocaine and methamphetamine addiction.